N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C13H10N2O2S/c16-12(14-8-9-4-3-7-17-9)13-15-10-5-1-2-6-11(10)18-13/h1-7H,8H2,(H,14,16)
• InChI Key: LIQUEPWUXPKLNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)NCC3=CC=CO3
• Molecular Formula: C13H10N2O2S
• Molecular Weight: 258.30 g/mol

Description

N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide, also known as FBTA, is a compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways involved in cancer growth and inflammation. Studies have shown that N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide can inhibit the activity of enzymes such as COX-2 and MMP-2, which are involved in cancer growth and metastasis. Additionally, N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects
N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide has a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective properties. Studies have also shown that N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide can induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide has several advantages as a tool for scientific research, including its well-established synthesis method and its ability to selectively target cancer cells and inflammatory pathways. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several areas of future research that could be explored using N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide, including its potential use in combination with other anti-cancer or anti-inflammatory agents, its use in animal models of disease, and its potential use in clinical trials for the treatment of cancer, inflammation, and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide and its potential side effects.

Synthesis Methods

N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide can be synthesized through a multi-step process involving the reaction of 2-aminobenzothiazole with furfural, followed by further chemical modifications. This synthesis method has been well-established and has been used to produce high-quality N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide for use in scientific research.

Scientific Research Applications

N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide has been used in a range of scientific research applications, including studies on cancer, inflammation, and neurodegenerative diseases. This compound has been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide has also been shown to have anti-inflammatory effects, making it a potential treatment option for inflammatory diseases such as arthritis. Additionally, N-(2-furylmethyl)-1,3-benzothiazole-2-carboxamide has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.